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Compound of Interest

Compound Name: Triisopropyl citrate

Cat. No.: B1609684

For Researchers, Scientists, and Drug Development Professionals
Introduction

Triisopropyl citrate is a triester of isopropyl alcohol and citric acid. While the term "mechanism
of action” in a pharmaceutical context typically refers to a specific biochemical interaction with a
biological target, for triisopropyl citrate, its "action” is defined by its physicochemical
properties and functions, primarily within cosmetic and personal care formulations. This
technical guide delineates the functional roles of triisopropyl citrate, summarizes its safety
assessment, and provides an overview of the methodologies used to evaluate its properties.
There is currently no scientific evidence to suggest that triisopropyl citrate has a specific
pharmacological or biological mechanism of action on cellular signaling pathways.

Physicochemical Properties and Functional Roles

Triisopropyl citrate is primarily utilized in the cosmetics industry for its multifunctional
properties as an emollient, solvent, and plasticizer. Its utility in various formulations stems from
these key functions.

Table 1: Functional Roles and Properties of Triisopropyl Citrate
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Functional Role Description

As an emollient, triisopropy!l citrate helps to
Emollient soften and smooth the skin by forming a

protective barrier that reduces water loss.

It acts as a non-aqueous solvent, capable of
Solvent dissolving other substances in a formulation to

create a homogenous mixture.

In products like nail polish and hair spray, it
Plasticizer imparts flexibility and prevents brittleness in the

film formed by the product.

It can also function as a wetting agent for
Wetting Agent pigments, aiding in their dispersion within a

formulation.

Experimental Protocols: Safety and Functional
Assessment

The safety and functional properties of cosmetic ingredients like triisopropyl citrate are
evaluated through a series of standardized tests. The Cosmetic Ingredient Review (CIR) Expert
Panel has assessed the safety of triisopropyl citrate and concluded it is safe for use in
cosmetics.

Key toxicological and safety assessments include:

o Acute Oral Toxicity: Studies on rats have shown that triisopropyl citrate has a low acute
oral toxicity, with an LD50 greater than 5 g/kg.

o Dermal Irritation and Sensitization: In clinical tests on humans, triisopropyl citrate was
found to be non-irritating and non-sensitizing to the skin.

e Ocular Irritation: Animal studies have indicated that it is not an eye irritant.

o Genotoxicity: It has been found to be non-mutagenic in bacterial reverse mutation assays.
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Visualization of Functional Roles

The following diagram illustrates the functional roles of triisopropyl citrate within a cosmetic

formulation.
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Caption: Functional roles of triisopropyl citrate in a cosmetic formulation.

Conclusion

Triisopropyl citrate is a versatile cosmetic ingredient whose "mechanism of action” is rooted
in its physicochemical properties rather than biological interactions. It functions effectively as an
emollient, solvent, and plasticizer, contributing to the desired texture, stability, and performance
of a wide range of personal care products. Its safety has been well-established through
standard toxicological assessments. For professionals in drug development, it is crucial to
distinguish such functional excipients from active pharmaceutical ingredients that exhibit
specific pharmacological effects.
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 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Function and
Safety Assessment of Triisopropyl Citrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609684+#triisopropyl-citrate-mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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